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Compound of Interest

Compound Name: Gadoquatrane

Cat. No.: B12659558 Get Quote

Gadoquatrane, a novel macrocyclic, tetrameric gadolinium-based contrast agent (GBCA),

offers a significant advancement in magnetic resonance imaging (MRI) by providing high

relaxivity at a lower gadolinium dose.[1][2] This inherent dose reduction is a primary step in

minimizing its environmental footprint. However, proper handling and disposal of unused

Gadoquatrane and waste contaminated with the agent are crucial for environmental protection

and laboratory safety. This document outlines the essential procedures for the proper disposal

of Gadoquatrane, addressing the needs of researchers, scientists, and drug development

professionals.

Physicochemical Properties of Gadoquatrane
Understanding the properties of Gadoquatrane is fundamental to its safe handling and

disposal.
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Property Value Reference

Molecular Weight 2579.0 g/mol [3]

Solubility
High in buffer (1.43 mol Gd/L

in 10 mM Tris-HCl, pH 7.4)
[4][5]

Hydrophilicity (logP) -4.32 (in 1-butanol/water)

Protein Binding Negligible

Excretion
Primarily via the kidneys in an

unchanged form

Step-by-Step Disposal Protocol for Gadoquatrane
Given the environmental concerns associated with gadolinium, it is imperative to prevent the

release of Gadoquatrane into the wastewater system. The following protocol is based on best

practices for handling gadolinium-based contrast agents.

1. Segregation of Gadoquatrane Waste:

Establish a dedicated and clearly labeled waste stream for all materials contaminated with

Gadoquatrane.

This includes:

Unused or expired Gadoquatrane vials.

Syringes, needles, and tubing used for administration.

Personal protective equipment (PPE) such as gloves and lab coats that have come into

contact with the agent.

Contaminated labware (e.g., beakers, pipette tips).

2. Collection of Liquid Waste:
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Collect all liquid waste containing Gadoquatrane in designated, sealed, and leak-proof

containers.

These containers should be clearly labeled with "Gadoquatrane Waste" or "Gadolinium-

Containing Waste."

Do not pour any Gadoquatrane solution down the drain.

3. Handling of Solid Waste:

Place all solid waste contaminated with Gadoquatrane into designated, puncture-resistant

containers.

Sharps (needles, etc.) should be disposed of in a dedicated sharps container that is also

labeled for Gadoquatrane waste.

4. Final Disposal:

All Gadoquatrane waste should be disposed of as hazardous chemical waste.

Follow your institution's specific guidelines for the disposal of hazardous waste.

The primary recommended method for the final disposal of gadolinium-containing waste is

high-temperature incineration by a licensed waste management facility. This method is

effective in destroying the organic components of the molecule.

5. Experimental Animal Waste:

Urine and feces from animals administered Gadoquatrane will contain the agent.

Pilot studies for other GBCAs have explored the collection of patient urine to reduce

environmental contamination.

Where feasible, collect urine from experimental animals for the initial 24 hours post-

administration. This collected urine should be treated as Gadoquatrane liquid waste and

disposed of accordingly.

Bedding from animal cages should be handled as solid Gadoquatrane waste.
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Experimental Workflow for Waste Segregation and
Disposal
The following diagram illustrates the logical workflow for the proper segregation and disposal of

Gadoquatrane waste in a laboratory setting.
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Gadoquatrane Waste Disposal Workflow

Signaling Pathway for Environmental Impact
Mitigation
The proper disposal of Gadoquatrane is a critical step in a larger strategy to mitigate the

environmental impact of gadolinium. The following diagram illustrates the key decision points

and actions.
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Decision Pathway for Mitigating Environmental Impact

By adhering to these procedures, researchers and laboratory personnel can significantly

contribute to minimizing the environmental burden of gadolinium while benefiting from the

diagnostic advantages of Gadoquatrane. As a newer agent, specific institutional guidelines for

Gadoquatrane may still be in development. In the absence of such specific directives, the

precautionary principles outlined here for the handling of GBCAs should be followed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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